Cas no 939979-60-9 (3-METHYLPYRAZOLO[1,5-A]PYRIMIDINE-5,7-DIOL)

• Product Name: 3-METHYLPYRAZOLO[1,5-A]PYRIMIDINE-5,7-DIOL
• CAS No: 939979-60-9
• MF: C₇H₇N₃O₂
• MW: 165.149380922318
• CID: 1984647
• PubChem ID: 135905261
• Update Time: 2025-04-21

3-METHYLPYRAZOLO[1,5-A]PYRIMIDINE-5,7-DIOL Chemical and Physical Properties

Names and Identifiers

• 3-METHYLPYRAZOLO[1,5-A]PYRIMIDINE-5,7-DIOL
• 7-hydroxy-3-methyl-1H-pyrazolo[1,5-a]pyrimidin-5-one
• 1246555-93-0
• AKOS006304034
• 7-Hydroxy-3-methylpyrazolo[1,5-a]pyrimidin-5(1H)-one
• AB56021
• DTXSID70678371
• SCHEMBL17372953
• EN300-1130030
• 7-hydroxy-3-methyl-4H-pyrazolo[1,5-a]pyrimidin-5-one
• 939979-60-9
• SCHEMBL13650607

• Inchi： 1S/C7H7N3O2/c1-4-3-8-10-6(12)2-5(11)9-7(4)10/h2-3,12H,1H3,(H,9,11)
• InChI Key： IHJMXMFHGRWLCN-UHFFFAOYSA-N
• SMILES： OC1=CC(NC2=C(C)C=NN21)=O

Computed Properties

• Exact Mass: 165.053826475Da
• Monoisotopic Mass: 165.053826475Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 67.2Ų